Cas no 18868-72-9 (3-bromo-1-butyne)

• Product Name: 3-bromo-1-butyne
• CAS No: 18868-72-9
• MF: C₄H₅Br
• MW: 132.986500501633
• CID: 907565
• PubChem ID: 10942465
• Update Time: 2025-04-19

3-bromo-1-butyne Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-butyne
• DTXSID70449088
• DB-366015
• 3-bromobut-1-yne
• SCHEMBL4226099
• methyl propargyl bromide
• methyl-propargyl bromide
• MFCD12406807
• 3-Bromo-1-butyne, technical, >=90% (GC)
• 18868-72-9
• 2-Bromo-3-butyne
• 1-Butyne, 3-bromo-
• AS-82510
• 3-bromobutyne
• AMY12092
• 18668-72-9
• J-011998
• AKOS015893022
• DB-366301
• 3-bromo-1-butyne

• Inchi： 1S/C4H5Br/c1-3-4(2)5/h1,4H,2H3
• InChI Key： PYJVGTWBTIEAMV-UHFFFAOYSA-N
• SMILES： BrC(C#C)C

Computed Properties

• Exact Mass: 131.95700
• Monoisotopic Mass: 131.95746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 57.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 1.40300